2-(3-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamido)benzamide

• IUPAC Name: 2-[3-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]propanoylamino]benzamide
• InChI: InChI=1S/C21H17FN6O3/c22-13-5-7-14(8-6-13)28-20-16(11-25-28)21(31)27(12-24-20)10-9-18(29)26-17-4-2-1-3-15(17)19(23)30/h1-8,11-12H,9-10H2,(H2,23,30)(H,26,29)
• InChI Key: UBJPBSRJNHHIHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)CCN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)F
• Molecular Formula: C21H17FN6O3
• Molecular Weight: 420.4 g/mol

Description

The compound “2-(3-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamido)benzamide” is a complex organic molecule that contains several functional groups including a pyrazolo[3,4-d]pyrimidin-5(4H)-yl group, a fluorophenyl group, and a benzamide group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in fields such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The pyrazolo[3,4-d]pyrimidin-5(4H)-yl group, for example, is a bicyclic structure that includes a pyrazole ring fused with a pyrimidine ring. The fluorophenyl group would add an aromatic ring to the structure, and the benzamide group would introduce additional complexity.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the specific conditions and reagents used. The presence of the fluorophenyl and benzamide groups could make the compound susceptible to reactions involving aromatic substitution or amide hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorophenyl group could increase the compound’s lipophilicity, which could in turn affect its solubility and permeability.

Mechanism of Action

Without specific information on the intended use of this compound, it’s difficult to predict its mechanism of action. If the compound is intended for use as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific experimental data, it’s difficult to provide accurate information on the safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its physical and chemical properties in more detail, and optimizing its synthesis.